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Introduction

Polymyxin B is a cationic polypeptide antibiotic mixture with potent activity against multidrug-
resistant Gram-negative bacteria. Its use has seen a resurgence in recent years due to the rise
of antibiotic resistance. This technical guide provides an in-depth overview of the molecular
properties of Polymyxin B, detailed experimental protocols for its analysis, and a visualization
of its mechanism of action.

Molecular Weight and Formula

Polymyxin B is not a single compound but a mixture of closely related polypeptides, primarily
Polymyxin B1, B2, and B3. These components differ in the fatty acid moiety attached to the
peptide backbone. The variation in the fatty acid chain results in slight differences in their
molecular weights and formulas. Polymyxin B is often used clinically as its sulfate salt.

The table below summarizes the molecular weight and chemical formula for the major
components of Polymyxin B and its commonly used salt form.
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Component Chemical Formula Molecular Weight ( g/mol )
Polymyxin B1 Cse6HosN16013 1203.5[1][2][3][4]

Polymyxin B2 CssHosN16013 1189.47[2][5][6][7]

Polymyxin B3 CssHosN16013 1189.5[8][9][10][11][12]
Polymyxin B Sulfate Cs6HosN16013 - H2S0a4 ~1301.6[13][14]

Polymyxin B Sulfate (a more

complex representation) CruaFhoeNz20205 ~2491.0[19]

Polymyxin B Sulfate Cs5Ho6N16013°H2S04 1287.53[16]

Polymyxin B Sulfate Cs5H96N16013 - 2H2S04 1385.61[17][18]

Note: The molecular formula and weight for Polymyxin B sulfate can vary depending on the
degree of sulfation and the specific composition of the mixture.

Experimental Protocols

Accurate determination of the molecular weight and purity of Polymyxin B components is
crucial for research and pharmaceutical quality control. High-Performance Liquid
Chromatography (HPLC) and Mass Spectrometry (MS) are the primary analytical techniques
employed.

High-Performance Liquid Chromatography (HPLC) for
Polymyxin B Analysis

This protocol outlines a general method for the separation and quantification of Polymyxin B
components.

Objective: To separate and quantify Polymyxin B1 and B2 in a given sample.
Materials:
o HPLC system with a UV or Mass Spectrometry detector

e C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 pm)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://m.youtube.com/watch?v=0mKBxy2ddvU
https://pmc.ncbi.nlm.nih.gov/articles/PMC8387214/
https://www.semanticscholar.org/paper/The-Determination-of-Polymyxin-B-in-Critically-Ill-Wang-Chen/b6b1298281f4987124b06c1464c44c08ee54b8f3
https://pmc.ncbi.nlm.nih.gov/articles/PMC3394890/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8387214/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3625435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2907661/
https://pdfs.semanticscholar.org/4354/ee49db89f3f96bb9d069dff80f2aacd7795d.pdf
https://academic.oup.com/jac/article/62/5/1009/729065
https://appslab.thermofisher.com/App/1185/separation-polymyxin-sulfate-b-its-impurities-formulation-using-a-simple-isocratic-hplcuv-method
https://pmc.ncbi.nlm.nih.gov/articles/PMC3967869/
https://www.researchgate.net/figure/Polymyxin-B-down-regulated-the-expression-of-385-genes-in-A549-cells-enriched-by-KEGG_tbl2_358843963
https://www.researchgate.net/figure/Mass-spectra-of-polymyxin-B1-a-and-polymyxin-B2-b-obtained-by-electrospray-ionization_fig3_23231660
https://en.wikipedia.org/wiki/Polymyxin
https://ldh.la.gov/assets/oph/Center-PHCH/Center-CH/infectious-epi/VetInfo/VetAntibioResSen/LADDL/AntimicrobialClasses/otherantibiotics/PolymyxinB.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-polymyxin-b-sulfate
https://www.researchgate.net/figure/The-schematic-proposed-diagram-of-the-mechanism-of-polymyxin-B-induced-melanogenesis_fig1_359743378
https://www.researchgate.net/figure/Schematic-representation-of-the-proposed-mode-of-action-of-polymyxin-B-based-on-our-data_fig1_233799361
https://journal11.magtechjournal.com/Jwk_zgyxzz/EN/10.11669/cpj.2018.11.013
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

Mobile Phase B: 0.1% TFA in acetonitrile

Polymyxin B standard

Sample for analysis
Methodology:

o Sample Preparation: Dissolve the Polymyxin B sample in Mobile Phase A to a known
concentration.

e Chromatographic Conditions:
o Column: C18 reversed-phase column

o Mobile Phase: A gradient of Mobile Phase A and Mobile Phase B. A typical gradient might
start at 20% B and increase to 60% B over 30 minutes.

o Flow Rate: 1.0 mL/min
o Detection: UV at 215 nm or MS detection.
o Injection Volume: 20 pL

e Analysis: Inject the prepared sample and standard solutions into the HPLC system. Identify
the peaks corresponding to Polymyxin B1 and B2 based on their retention times compared
to the standard. The area under each peak can be used to quantify the concentration of each
component.

Mass Spectrometry (MS) for Molecular Weight
Determination

This protocol provides a general workflow for determining the molecular weight of Polymyxin B
components using Electrospray lonization Mass Spectrometry (ESI-MS).

Objective: To determine the accurate molecular mass of individual Polymyxin B components.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials:
e Mass spectrometer with an ESI source
e Syringe pump

o Polymyxin B sample dissolved in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1%
formic acid)

Methodology:

o Sample Preparation: Prepare a dilute solution of the Polymyxin B sample in the infusion
solvent.

e Instrument Setup:
o lonization Mode: Positive ESI
o Capillary Voltage: 3-4 kV
o Nebulizing Gas Flow: Adjusted for a stable spray
o Drying Gas Flow and Temperature: Optimized to desolvate the ions effectively.

o Data Acquisition: Infuse the sample solution into the ESI source at a constant flow rate (e.g.,
5-10 pL/min). Acquire the mass spectrum over a suitable m/z range (e.g., m/z 300-1500).

o Data Analysis: The resulting mass spectrum will show multiply charged ions (e.g., [M+2H]?*,
[M+3H]3*). Deconvolute the spectrum to determine the monoisotopic molecular weight of the
intact molecule.

Mechanism of Action: A Visual Representation

Polymyxin B exerts its bactericidal effect by targeting the outer membrane of Gram-negative
bacteria. The primary target is the lipopolysaccharide (LPS) layer. The following diagram
illustrates the key steps in the mechanism of action of Polymyxin B.
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Mechanism of Action of Polymyxin B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Polymyxin B: A Technical Guide to its Molecular
Characteristics and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678987#molecular-weight-and-formula-of-
polymyxin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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